Cas no 2228939-49-7 (tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate
• CAS No: 2228939-49-7
• MF: C₁₄H₂₀F₂N₂O₃
• MW: 302.317010879517
• CID: 6335681
• PubChem ID: 165622048
• Update Time: 2025-11-01

tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate
• EN300-1875137
• tert-butyl N-[2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenyl]carbamate
• 2228939-49-7

• Inchi： 1S/C14H20F2N2O3/c1-14(2,3)21-13(20)18-11-5-4-9(19)6-8(11)7-10(17)12(15)16/h4-6,10,12,19H,7,17H2,1-3H3,(H,18,20)
• InChI Key： ZDTRHIJOLJYMTN-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C=CC=1NC(=O)OC(C)(C)C)O)N)F

Computed Properties

• Exact Mass: 302.14419883g/mol
• Monoisotopic Mass: 302.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate

tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate (CAS No. 2228939-49-7): An Overview

tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate (CAS No. 2228939-49-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of tert-butyl carbamate and features a unique combination of functional groups, including an amino group, difluoropropyl chain, and a hydroxyphenyl moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study.

The chemical structure of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate is characterized by its tert-butyl protecting group, which enhances the stability of the compound and facilitates its use in various synthetic processes. The presence of the amino group and the difluoropropyl chain imparts unique pharmacological properties, while the hydroxyphenyl moiety adds to its potential for interaction with biological targets.

Recent studies have highlighted the potential of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate in the development of novel therapeutic agents. One notable area of research is its application in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier and interact with specific receptors makes it a promising candidate for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurological disorders, tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate has also shown promise in the field of oncology. Preclinical studies have demonstrated its ability to inhibit the growth of certain cancer cells by modulating key signaling pathways. The compound's selective toxicity towards cancer cells and minimal impact on healthy cells make it an attractive target for further investigation.

The synthesis of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the tert-butyl carbamate protecting group, followed by the introduction of the amino and difluoropropyl functionalities. The final step involves the attachment of the hydroxyphenyl moiety to complete the molecule.

The physicochemical properties of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate are well-characterized. It is a solid at room temperature with a molecular weight of approximately 361.4 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental protocols. Its stability under different conditions has been extensively studied, ensuring its reliability in both laboratory settings and potential clinical applications.

The pharmacokinetic profile of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate has been evaluated in preclinical models. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and distributes effectively throughout the body, including crossing the blood-brain barrier. Its metabolism is primarily hepatic, with major metabolites being excreted via urine and feces.

Clinical trials are currently underway to assess the safety and efficacy of tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate. Early results have been promising, with no significant adverse effects reported at therapeutic doses. Ongoing research aims to optimize dosing regimens and explore combination therapies that could enhance its therapeutic potential.

In conclusion, tert-butyl N-2-(2-amino-3,3-difluoropropyl)-4-hydroxyphenylcarbamate (CAS No. 2228939-49-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further development in treating neurological disorders and cancer. Continued research will likely uncover additional therapeutic uses and refine its clinical applications.